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Compound of Interest

Compound Name: Pentachlorophenyl laurate

Cat. No.: B1679277 Get Quote

Essential Safety and Handling Guide for
Pentachlorophenyl Laurate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Pentachlorophenyl laurate in a laboratory setting. Adherence to

these guidelines is critical to ensure personal safety and minimize environmental impact.

Hazard Summary
Pentachlorophenyl laurate is classified as toxic if swallowed and is suspected of causing

cancer.[1] It is crucial to handle this compound with appropriate personal protective equipment

(PPE) in a controlled environment to minimize exposure risks. Although specific occupational

exposure limits for Pentachlorophenyl laurate have not been established, the limits for its

hydrolysis product, Pentachlorophenol (PCP), should be considered as a conservative

measure.
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Agency
Exposure Limit (Time-
Weighted Average)

Notes

OSHA (PEL) 0.5 mg/m³ (8-hour)
Permissible Exposure Limit.[2]

[3]

NIOSH (REL) 0.5 mg/m³ (10-hour)
Recommended Exposure

Limit.[2]

ACGIH (TLV) 0.5 mg/m³ (8-hour) Threshold Limit Value.[2][3]

It is important to note that Pentachlorophenol is a suspected human carcinogen, and exposure

should be kept to the lowest possible level.[2]

Operational Plan: Handling and Storage
A systematic approach to handling and storing Pentachlorophenyl laurate is essential to

prevent accidental exposure and maintain a safe laboratory environment.

Engineering Controls
Ventilation: Always handle Pentachlorophenyl laurate in a well-ventilated area.[1]

Operations should be conducted within a certified chemical fume hood to minimize inhalation

exposure.

Designated Area: Establish a designated area for working with Pentachlorophenyl laurate
to prevent cross-contamination of other laboratory spaces.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Pentachlorophenyl laurate:
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PPE Category Specification Rationale

Hand Protection Nitrile or PVC gloves

Studies have shown that nitrile

rubber and PVC gloves

provide good resistance to

permeation by

Pentachlorophenol

formulations.[4] Natural rubber

and latex/neoprene blends are

not recommended due to rapid

breakthrough.[4]

Eye Protection Chemical safety goggles
Protects eyes from splashes

and airborne particles.

Skin and Body Protection
Laboratory coat and closed-toe

shoes

Prevents skin contact with the

chemical.

Respiratory Protection

NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates

Required when engineering

controls are insufficient or

during spill cleanup.

Safe Handling Practices
Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[1]

Personal Hygiene: Wash hands thoroughly after handling and before leaving the laboratory.

Do not eat, drink, or smoke in areas where the chemical is handled.

Grounding: For larger quantities, use non-sparking tools and ensure equipment is properly

grounded to prevent electrostatic discharge.

Storage
Container: Keep the container tightly closed in a dry and cool place.

Location: Store in a locked cabinet or a designated, restricted-access area.
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Incompatibilities: Store away from strong oxidizing agents.

Emergency and Disposal Plan
Spill Response
In the event of a spill, follow these steps methodically.

Immediate Actions Containment & Cleanup Disposal

Evacuate the immediate area Alert colleagues and supervisor Don appropriate PPE
(respirator, gloves, etc.) Contain the spill with absorbent material Carefully collect the spilled material

and absorbent into a labeled waste container Decontaminate the spill area Dispose of waste as hazardous material

Click to download full resolution via product page

Caption: Workflow for responding to a Pentachlorophenyl laurate spill.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Disposal Plan
Waste Characterization: Pentachlorophenyl laurate waste is considered hazardous waste.

Containerization: Collect all waste material (including contaminated PPE and spill cleanup

materials) in a designated, labeled, and sealed container.
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Disposal Route: Dispose of the hazardous waste through a licensed environmental disposal

company, following all local, state, and federal regulations. Do not dispose of it down the

drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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